Cas no 13209-45-5 (Estra-4,6-diene-3,17-dione)

• Product Name: Estra-4,6-diene-3,17-dione
• CAS No: 13209-45-5
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 213600
• PubChem ID: 128845
• Update Time: 2025-04-19

Estra-4,6-diene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• Estra-4,6-diene-3,17-dione
• (8R,9S,10R,13S,14S)-13-methyl-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
• 4,6-estradiene-3,17-dione
• 19-Nor-androsta-4,6-dien-3,17-dion
• 19-Norandrosta-4,6-diene-3,17-dione
• 3,17-Dioxo-19-norandrosta-4,6-dien
• 4,6-Estradien-3,17-dione
• SCHEMBL1656805
• 13209-45-5
• GKSFRYHLOMZMFQ-QXUSFIETSA-N
• DTXSID20927528

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2,4,10,13-16H,3,5-9H2,1H3/t13-,14+,15+,16-,18-/m0/s1
• InChI Key： GKSFRYHLOMZMFQ-QXUSFIETSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3C=CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 270.16200
• Monoisotopic Mass: 270.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 453.3°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.574
• PSA: 34.14000
• LogP: 3.47330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives